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Compound of Interest

Compound Name: Elagolix Sodium

The following guidelines provide essential safety and logistical information for the proper
disposal of Elagolix Sodium, tailored for researchers, scientists, and drug development
professionals. These procedures are designed to ensure the safe handling and disposal of this
compound in a laboratory setting, in compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles with side-shields, gloves, and a lab coat.
[1] Handle Elagolix Sodium in a well-ventilated area to avoid inhalation of dust or aerosols.[2]
[3] In case of a spill, avoid generating dust, and collect the material using appropriate methods
for containment and cleaning up, such as sweeping or vacuuming into a suitable, closed
container for disposal.[1][4]

Step-by-Step Disposal Protocol for Elagolix Sodium

Step 1: Waste Identification and Segregation

o Characterize the Waste: Identify all waste containing Elagolix Sodium. This includes
unused or expired pure compounds, contaminated labware (e.g., vials, pipette tips, gloves),
and solutions.

o Hazard Assessment: While some safety data sheets (SDS) state that Elagolix Sodium is
not a "Hazardous Chemical" under OSHA's standard, others classify it as a potential
reproductive toxin and aspiration hazard.[1][3][5] Therefore, as a precautionary measure, it is
best to manage it as a hazardous or potentially hazardous pharmaceutical waste.
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e Segregate Waste: Do not mix Elagolix Sodium waste with other waste streams unless
compatibility is confirmed. Never dispose of Elagolix Sodium down the drain or in regular
trash.[1][6] It is crucial to prevent its discharge into drains, water courses, or onto the ground.

[11[3]
Step 2: Containment and Labeling

o Primary Container: Collect all Elagolix Sodium waste in a sturdy, leak-proof container that is
compatible with the chemical.[7] The container must be kept sealed except when adding
waste.[6][7]

o Labeling: Affix a hazardous waste label to the container as soon as the first piece of waste is
added.[8] The label must include:

[¢]

The words "Hazardous Waste".[8]

[¢]

The full chemical name: "Elagolix Sodium". Avoid abbreviations.[7]

o

The specific contents and their approximate percentages.[7]

o

The date the waste was first added to the container (accumulation start date).[7]
o Contact information for the responsible researcher or lab.[6]
Step 3: Storage in a Satellite Accumulation Area (SAA)

» Designated Storage: Store the labeled waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[6][8]

» Secondary Containment: Place the primary waste container in secondary containment (e.g.,
a chemical-resistant tray or bin) to contain any potential leaks or spills.[7]

o Storage Limits: Adhere to institutional and regulatory limits for the amount of waste stored in
an SAA (typically a maximum of 55 gallons of hazardous waste).[6]

Step 4: Disposal of Empty Containers
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» Rinsing: A container that held Elagolix Sodium is not considered empty until it has been
thoroughly rinsed. The first rinse (rinsate) must be collected and disposed of as hazardous
waste.[7][9]

» Defacing: Once properly rinsed and air-dried, obliterate or remove the original product label
before disposing of the container in the appropriate recycling or trash receptacle.[9]

Step 5: Arranging for Final Disposal

o Contact EHS: When the waste container is full or you are ready to dispose of the material,
contact your institution's Environmental Health and Safety (EHS) department to request a
waste pickup.[6][7]

» Licensed Disposal Vendor: Your EHS department will arrange for the transfer of the waste to
a licensed professional waste disposal service.[1][4] The standard and recommended final
disposal method for pharmaceutical waste like Elagolix Sodium is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[1][4][10]

Regulatory Framework

The disposal of pharmaceutical waste is governed by multiple federal and state agencies.
Adherence to these regulations is mandatory.
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Regulatory Body Governing Act/Rule Key Responsibilities  Citation
Sets federal
) guidelines for the
Environmental Resource
) ) management and
Protection Agency Conservation and ] [L1][12][13]
disposal of hazardous
(EPA) Recovery Act (RCRA) ] ]
waste, including
pharmaceuticals.
Provides specific
) management
Environmental
) Subpart P of 40 CFR standards for
Protection Agency [12][14]
part 266 hazardous waste
(EPA) _
pharmaceuticals at
healthcare facilities.
May impose more
] N stringent requirements
State Environmental State-Specific )
) ] for pharmaceutical [10][11]
Agencies Regulations ]
waste disposal than
federal law.
Requires chemical
Hazard manufacturers to

Occupational Safety &
Health Admin. (OSHA)

Communication
Standard (29 CFR
1910.1200)

classify hazards and 1]
employers to provide
information and

training.

Elagolix Sodium Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Elagolix Sodium waste from a laboratory setting.
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Caption: Workflow for the compliant disposal of Elagolix Sodium waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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